Cas no 56904-15-5 ([(4-methyl-2-piperazinyl)methyl]-Carbamic acid methyl ester)

• Product Name: [(4-methyl-2-piperazinyl)methyl]-Carbamic acid methyl ester
• CAS No: 56904-15-5
• MF: C₈H₁₇N₃O₂
• MW: 187.239481687546
• CID: 946104
• PubChem ID: 12225082
• Update Time: 2025-04-19

[(4-methyl-2-piperazinyl)methyl]-Carbamic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• [(4-methyl-2-piperazinyl)methyl]-Carbamic acid methyl ester
• 2-[4-(2-HYDROXYETHYL)PIPERAZIN-1-YL]ACETAMIDE
• Carbamic acid, [(4-methyl-2-piperazinyl)methyl]-, methyl ester (9CI)
• methyl N-[(4-methylpiperazin-2-yl)methyl]carbamate
• SCHEMBL19327248
• 56904-15-5
• Carbamic acid,[(4-methyl-2-piperazinyl)methyl]-,methyl ester(9ci)
• DTXSID00481254
• METHYL [(4-METHYLPIPERAZIN-2-YL)METHYL]CARBAMATE

• Inchi： 1S/C8H17N3O2/c1-11-4-3-9-7(6-11)5-10-8(12)13-2/h7,9H,3-6H2,1-2H3,(H,10,12)
• InChI Key： CQMDZBMSGYJCCH-UHFFFAOYSA-N
• SMILES： O(C)C(NCC1CN(C)CCN1)=O

Computed Properties

• Exact Mass: 187.132076794g/mol
• Monoisotopic Mass: 187.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 53.6Ų